Cas no 1270327-05-3 (2-amino-3-(4-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-amino-3-(4-methylthiophen-2-yl)propanoic acid
• CAS No: 1270327-05-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6039539
• PubChem ID: 55271410
• Update Time: 2025-06-08

2-amino-3-(4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylthiophen-2-yl)propanoic acid
• 1270327-05-3
• AKOS006320449
• EN300-1835827

• Inchi： 1S/C8H11NO2S/c1-5-2-6(12-4-5)3-7(9)8(10)11/h2,4,7H,3,9H2,1H3,(H,10,11)
• InChI Key： IKWBDULRZCNJJF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-3-(4-methylthiophen-2-yl)propanoic acid

Professional Introduction to 2-amino-3-(4-methylthiophen-2-yl)propanoic Acid (CAS No. 1270327-05-3)

2-amino-3-(4-methylthiophen-2-yl)propanoic acid, with the CAS number 1270327-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, including an amino group, a carboxylic acid moiety, and a thiophene ring substituent, exhibits a range of potential applications in medicinal chemistry and drug development.

The molecular structure of 2-amino-3-(4-methylthiophen-2-yl)propanoic acid consists of a propanoic acid backbone modified with a 4-methylthiophen-2-yl group at the third carbon position. This arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation in various biochemical pathways. The presence of both an amino group and a carboxylic acid group allows for multiple functionalization possibilities, making it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes, particularly those substituted with methyl groups, have shown promise in the development of antimicrobial, antifungal, and anti-inflammatory agents. The incorporation of a thiophene ring into 2-amino-3-(4-methylthiophen-2-yl)propanoic acid enhances its potential as a pharmacophore, contributing to its efficacy in targeting specific biological pathways.

One of the most compelling aspects of 2-amino-3-(4-methylthiophen-2-yl)propanoic acid is its potential role in modulating enzyme activity. Studies have indicated that thiophene derivatives can interact with various enzymes, altering their conformation and function. This property is particularly relevant in the context of drug design, where precise modulation of enzyme activity is crucial for therapeutic efficacy. For instance, research has suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

The synthesis of 2-amino-3-(4-methylthiophen-2-yl)propanoic acid presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework. These synthetic approaches not only highlight the compound's complexity but also demonstrate the ingenuity required in modern pharmaceutical chemistry to access such molecules.

Evidence from recent studies has begun to elucidate the pharmacological profile of 2-amino-3-(4-methylthiophen-2-yl)propanoic acid. Preclinical trials have shown that this compound exhibits promising anti-inflammatory properties by inhibiting key inflammatory pathways. Specifically, it has been observed to modulate the activity of nuclear factor kappa B (NFκB), a critical transcription factor involved in inflammation. This mechanism suggests that 2-amino-3-(4-methylthiophen-2-yl)propanoic acid could be developed into a therapeutic agent for conditions characterized by excessive inflammation.

The potential therapeutic applications of 2-amino-3-(4-methylthiophen-2-yl)propanoic acid extend beyond anti-inflammatory effects. Preliminary data indicate that this compound may also possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of thiophene derivatives to cross the blood-brain barrier and interact with central nervous system targets makes them particularly attractive for neurological applications.

In addition to its biological activities, 2-amino-3-(4-methylthiophen-2-yl)propanoic acid has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of advanced materials with specialized properties. For example, researchers have explored its potential as a precursor for conductive polymers and organic semiconductors, which are essential components in electronic devices and sensors.

The future direction of research on 2-amino-3-(4-methylthiophen-2-yl)propanoic acid is multifaceted. Further investigation into its pharmacological mechanisms will be crucial for optimizing its therapeutic potential. Additionally, exploring novel synthetic routes could enhance its accessibility and scalability for industrial applications. Collaborative efforts between academic researchers and industry partners will be essential to translate these findings into tangible benefits for patients and society.

In conclusion, 2-amino-3-(4-methylthiophen-2-yl)propanoic acid(CAS No. 1270327-05-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and demonstrated biological activities position it as a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As our understanding of its properties continues to grow, so too will its potential contributions to science and medicine.